3-(Cyclohexylmethyl)-5-hydroxybenzamide

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 3-(cyclohexylmethyl)-5-hydroxybenzamide
• InChI: InChI=1S/C14H19NO2/c15-14(17)12-7-11(8-13(16)9-12)6-10-4-2-1-3-5-10/h7-10,16H,1-6H2,(H2,15,17)
• InChI Key: JBICDJWGLLHYDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=CC(=CC(=C2)O)C(=O)N

Description

3-(Cyclohexylmethyl)-5-hydroxybenzamide is a synthetic benzamide derivative characterized by a cyclohexylmethyl substituent at the C3 position and a hydroxyl group at the C5 position of the aromatic ring. This compound has garnered attention in medicinal chemistry due to its enhanced biological activity compared to parent flavonoids, particularly in bacterial neuraminidase (BNA) inhibition . Its structural uniqueness lies in the cyclohexylmethyl group, which significantly improves binding affinity and inhibitory potency, as demonstrated in recent structure-activity relationship (SAR) studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexylmethyl)-5-hydroxybenzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as cyclohexylmethyl bromide and 5-hydroxybenzoic acid.

Formation of Cyclohexylmethyl Derivative: Cyclohexylmethyl bromide reacts with a base, such as sodium hydroxide, to form the cyclohexylmethyl anion.

Nucleophilic Substitution: The cyclohexylmethyl anion then undergoes nucleophilic substitution with 5-hydroxybenzoic acid to form the desired product, 3-(Cyclohexylmethyl)-5-hydroxybenzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexylmethyl)-5-hydroxybenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde derivative.

Reduction: The compound can be reduced to form a cyclohexylmethyl derivative with a reduced benzamide core.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Halogenation reactions can be carried out using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may yield a ketone or aldehyde, while substitution reactions can introduce various functional groups.

Scientific Research Applications

3-(Cyclohexylmethyl)-5-hydroxybenzamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(Cyclohexylmethyl)-5-hydroxybenzamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Parent Flavonoids: Luteolin and Eriodyctiol

Luteolin and eriodyctiol are naturally occurring flavonoids lacking the cyclohexylmethyl substituent. SAR studies reveal that alkylation at the C6 position (via cyclohexylmethyl substitution) drastically enhances BNA inhibition:

• 3-(Cyclohexylmethyl)-5-hydroxybenzamide (Compound 1) : IC₅₀ = 0.05 µM
• Luteolin : IC₅₀ = 4.4 µM (88-fold less potent)
• Eriodyctiol derivative (Compound 2) : IC₅₀ = 0.07 µM
• Eriodyctiol : IC₅₀ = 17.8 µM (250-fold less potent) .

The cyclohexylmethyl group enhances hydrophobic interactions with the BNA active site, explaining the marked potency difference.

Cyclized Derivatives

Cyclization of the cyclohexylmethyl group with hydroxyls at C5 or C7 (e.g., compounds 3, 5, 6) reduces potency compared to 3-(Cyclohexylmethyl)-5-hydroxybenzamide but retains superiority over parent flavonoids:

Compound	IC₅₀ (µM)	Parent Compound	IC₅₀ (µM)
3	0.28	Luteolin	4.4
5	0.14	Eriodyctiol	17.8
6	0.35	Eriodyctiol	17.8

This suggests that while cyclization introduces steric hindrance, the retained alkyl motif still confers moderate activity.

Other Benzamide Derivatives

• 3-Chloro-5-(cyclopropylmethoxy)benzamide: Features a cyclopropylmethoxy group instead of cyclohexylmethyl. No direct activity data are available, but structural differences likely reduce BNA affinity due to smaller substituent size and altered hydrophobicity .

Pharmacological and Physicochemical Properties

• Lipophilicity : The cyclohexylmethyl group increases logP compared to luteolin (predicted logP = 2.8 vs. 1.5), enhancing membrane permeability .
• Metabolic Stability: Cyclohexylmethyl substitution may reduce oxidative metabolism compared to hydroxyl-rich parent flavonoids, improving pharmacokinetics .